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Compound of Interest

Compound Name: Tricyclodecenyl acetate-13C2

Cat. No.: B12375109 Get Quote

For researchers, scientists, and professionals in drug development, the availability of high-

quality, isotopically labeled compounds is critical for a wide range of applications, from

metabolic studies to use as internal standards in quantitative analysis. This guide provides an

in-depth overview of the commercial availability of Tricyclodecenyl acetate-13C2, a stable

isotope-labeled version of the fragrance ingredient Tricyclodecenyl acetate. This document

details its commercial landscape, available technical specifications, and a review of its

synthesis.

Commercial Availability
The commercial availability of Tricyclodecenyl acetate-13C2 is currently limited, with a

primary supplier identified for research-grade material. In contrast, the unlabeled analogue,

Tricyclodecenyl acetate, is widely available from numerous suppliers.

Tricyclodecenyl acetate-13C2
MedChemExpress (MCE) is a key commercial supplier of Tricyclodecenyl acetate-13C2,

offered for research purposes.[1] This isotopically labeled compound is valuable as a tracer or

an internal standard in analytical methodologies such as NMR, GC-MS, or LC-MS.[1] Detailed

quantitative specifications, including purity, isotopic enrichment, and pricing, are available upon

request from the supplier.
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Unlabeled Tricyclodecenyl Acetate
The unlabeled form of Tricyclodecenyl acetate is readily available from a variety of chemical

suppliers. This provides researchers with ample sources for precursor material and for

comparative studies.

Supplier CAS Number
Representative Pricing
(USD)

Sigma-Aldrich 5413-60-5

$13.00 (5 g), $26.00 (25 g),

$65.00 (100 g), $260.00 (500

g)

ChemicalBook 5413-60-5
Varies by supplier, with bulk

pricing as low as $1.00/kg[2][3]

Vigon International 5413-60-5 Price available upon request[4]

Suzhou Senfeida Chemical

Co., Ltd.
5413-60-5

$25.00/kg (1-189 kg),

$10.00/kg (190-999 kg),

$3.00/kg (1,000+ kg)[5]

Synthesis of Tricyclodecenyl Acetate
While a specific synthetic protocol for Tricyclodecenyl acetate-13C2 is not publicly available,

its preparation would logically follow the established methods for the unlabeled compound,

utilizing a 13C-labeled precursor. The synthesis of Tricyclodecenyl acetate is well-documented,

typically involving the acid-catalyzed esterification of dicyclopentadiene with acetic acid.[6][7]
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General Synthetic Procedure for Unlabeled
Tricyclodecenyl Acetate
A common method for the synthesis of Tricyclodecenyl acetate involves the reaction of

dicyclopentadiene with acetic acid in the presence of a catalyst.[7]

Reactants:

Dicyclopentadiene

Glacial Acetic Acid

Acetic Anhydride

Perchloric acid-phosphoric acid binary complex acid catalyst

Procedure:

Glacial acetic acid and the perchloric acid-phosphoric acid catalyst are charged into a

reaction flask equipped with a stirrer, thermometer, and addition funnel.

Acetic anhydride is slowly added to the mixture.

Dicyclopentadiene is then added dropwise while maintaining the reaction temperature

between 50-80°C.

The reaction is monitored until the consumption of dicyclopentadiene is complete.

The reaction mixture is then subjected to a workup procedure involving washing with sodium

hydroxide solution, sodium sulfate solution, and brine.

The final product is purified by vacuum fractionation.[7]

Proposed Synthesis of Tricyclodecenyl acetate-13C2
The synthesis of the 13C2-labeled analogue would necessitate the use of acetic acid-13C2 as

a starting material. The overall reaction scheme would remain the same as the one for the

unlabeled compound.
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Proposed Labeled Reactant:

Acetic acid-1,2-13C2

The workflow for this synthesis is depicted in the following diagram:

General Synthesis Workflow for Tricyclodecenyl Acetate
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Process Product

Dicyclopentadiene
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Caption: General synthesis workflow for Tricyclodecenyl Acetate.

Conclusion
Tricyclodecenyl acetate-13C2 is a valuable tool for researchers in drug development and

related fields. While its commercial availability is currently limited to a single primary supplier

for research quantities, the well-established synthesis of its unlabeled counterpart provides a

clear path for its preparation. For detailed product specifications and pricing, direct inquiry with

the supplier is necessary. The widespread availability of unlabeled Tricyclodecenyl acetate

offers ample opportunities for sourcing starting materials and for conducting comparative

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. TRICYCLODECENYL ACETATE | 5413-60-5 [chemicalbook.com]

3. TRICYCLODECENYL ACETATE manufacturers and suppliers - chemicalbook
[m.chemicalbook.com]

4. vigon.com [vigon.com]

5. Wholesale Price Tricyclodecenyl Acetate CAS 5413-60-5 - CAS 5413-60-5,
Tricyclodecenyl Acetate | Made-in-China.com [m.made-in-china.com]

6. US7446221B1 - Process for making tricyclodecenyl esters - Google Patents
[patents.google.com]

7. CN103193639A - Synthetic method of perfume verdyl acetate - Google Patents
[patents.google.com]

To cite this document: BenchChem. [A Technical Guide to Tricyclodecenyl Acetate-13C2:
Commercial Availability and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375109#commercial-suppliers-and-availability-of-
tricyclodecenyl-acetate-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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